Cas no 141399-54-4 (4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole)

4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole is a heterocyclic compound featuring both oxazole and furan moieties, making it a versatile intermediate in organic synthesis. The chloromethyl group at the 4-position enhances its reactivity, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. The presence of the furan ring contributes to its utility in constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical applications. Its structural features, including the electron-rich furan and reactive oxazole core, make it valuable for designing bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability and purity for synthetic applications.

4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole structure

141399-54-4 structure

Product Name:4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole

CAS No:141399-54-4

MF:C₉H₈ClNO₂

MW:197.618321418762

MDL:MFCD08056337

CID:1075010

PubChem ID:22344582

Update Time:2025-06-08

4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloromethyl-5-methyl-2-(furan-2-yl)oxazole
- 4-(chloromethyl)-2-(2-furanyl)-5-methylOxazole
- 4-(Chloromethyl)-2-(furan-2-yl)-5-methyloxazole
- AMY32110
- 4-(chloromethyl)-2-(furan-2-yl)-5-methyl-1,3-oxazole
- 4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole
- STL555610
- MFCD08056337
- DTXSID30625043
- AKOS005255708
- 4-chloromethyl-2-(furan-2-yl)-5-methyloxazole
- 4-(chloromethyl)-5-methyl-2-(2-furyl)-1,3-oxazole
- 4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole, AldrichCPR
- 141399-54-4
- SCHEMBL504421
- 4-(chloromethyl)-2-(2-furyl)-5-methyloxazole
- BBL101813
- 4-chloromethyl-2-(2-furyl)-5-methyloxazole
- MS-20292
- EN300-61633
- VAZMGBANZTXFDE-UHFFFAOYSA-N
- DB-063372
- 4-chloromethyl-2-(2-furyl)-5-methyl-1,3-oxazole
- MDL： MFCD08056337
- Inchi： 1S/C9H8ClNO2/c1-6-7(5-10)11-9(13-6)8-3-2-4-12-8/h2-4H,5H2,1H3
- InChI Key： VAZMGBANZTXFDE-UHFFFAOYSA-N
- SMILES： ClCC1=C(C)OC(C2=CC=CO2)=N1

Computed Properties

Exact Mass: 197.02444
Monoisotopic Mass: 197.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.254
Melting Point: 43-45 ºC
PSA: 39.17

4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole Security Information

Hazard Category Code： 22
Hazardous Material Identification：

4-(Chloromethyl)-2-furan-2-yl-5-methyloxazole Pricemore >>

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